Cas no 5724-16-3 (1,7-Naphthalenedisulfonic acid)

• Product Name: 1,7-Naphthalenedisulfonic acid
• CAS No: 5724-16-3
• MF: C₁₀H₈O₆S₂
• MW: 288.296920776367
• CID: 346049
• PubChem ID: 105681
• Update Time: 2025-04-19

1,7-Naphthalenedisulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthalenedisulfonic acid
• naphthalene-1,7-disulfonic acid
• 1,7-naphthalenesulfonic acid
• DTXSID40276020
• SCHEMBL479266
• 5724-16-3
• EN300-708872

• Inchi： 1S/C10H8O6S2/c11-17(12,13)8-5-4-7-2-1-3-10(9(7)6-8)18(14,15)16/h1-6H,(H,11,12,13)(H,14,15,16)
• InChI Key： HYFMZOAPNQAXHU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C=CC(=CC2=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 287.97624
• Monoisotopic Mass: 287.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.704
• Refractive Index: 1.695
• PSA: 108.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates